Cas no 85959-83-7 (Bis(pentamethylcyclopentadienyl)hafniumdichloride)

Bis(pentamethylcyclopentadienyl)hafniumdichloride is an organometallic compound featuring a hafnium center coordinated by two pentamethylcyclopentadienyl (Cp) ligands and two chloride groups. This complex is notable for its high thermal stability and well-defined coordination geometry, making it a valuable precursor in metal-organic chemical vapor deposition (MOCVD) and atomic layer deposition (ALD) processes for hafnium-containing thin films. Its robust Cp ligands enhance solubility in organic solvents, facilitating precise control in deposition applications. The compound is particularly useful in semiconductor and advanced materials research, where uniform, high-purity hafnium oxide layers are required for dielectric applications. Its consistent reactivity and stability under processing conditions contribute to reliable performance in thin-film fabrication.

Bis(pentamethylcyclopentadienyl)hafniumdichloride structure

85959-83-7 structure

Product Name:Bis(pentamethylcyclopentadienyl)hafniumdichloride

CAS No:85959-83-7

MF:C₂₀H₃₀Cl₂Hf

MW:519.848209857941

MDL:MFCD00058887

CID:60930

PubChem ID:24942153

Update Time:2025-05-28

Bis(pentamethylcyclopentadienyl)hafniumdichloride Chemical and Physical Properties

Names and Identifiers

- Bis(pentamethylcyclopentadienyl)hafnium dichloride
- hafnium(4+),1,2,3,5,5-pentamethylcyclopenta-1,3-diene,dichloride
- decamethylhafnocene dichloride
- 85959-83-7
- DTXSID70619901
- MFCD00058887
- hafnium(4+);1,2,3,5,5-pentamethylcyclopenta-1,3-diene;dichloride
- Hafnium chloride 2,3,4,5,5-pentamethylcyclopenta-1,3-dien-1-ide (1/2/2)
- hafnium(4+) bis(pentamethylcyclopenta-1,3-dien-1-ide) dichloride
- Bis(pentamethylcyclopentadienyl)hafniumdichloride
- MDL： MFCD00058887
- Inchi： 1S/2C10H15.2ClH.Hf/c2*1-7-6-10(4,5)9(3)8(7)2;;;/h2*1-5H3;2*1H;/q2*-1;;;+4/p-2
- InChI Key： YPRLSLCBPOTFGE-UHFFFAOYSA-L
- SMILES： [Hf+4].[Cl-].[Cl-].C1([C-]=C(C)C(C)=C1C)(C)C.C1([C-]=C(C)C(C)=C1C)(C)C

Computed Properties

Exact Mass: 520.11900
Monoisotopic Mass: 520.11902g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 23
Rotatable Bond Count: 0
Complexity: 484
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Not determined
Density: >300
Melting Point: >300 °C(lit.)
PSA: 0.00000
LogP: 7.32300
Sensitiveness: moisture sensitive
Solubility: Not determined

Bis(pentamethylcyclopentadienyl)hafniumdichloride Security Information

WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
TSCA：No
Risk Phrases：R20/21/22; R36/37/38

Bis(pentamethylcyclopentadienyl)hafniumdichloride Pricemore >>

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